(R)-3-Hydroxybutanoic acid (R)-3-Hydroxybutanoic acid (R)-3-hydroxybutyric acid is the R-enantiomer of 3-hydroxybutyric acid. Involved in the synthesis and degradation of ketone bodies, it can be used as an energy source by the brain during hypoglycaemia, and for the synthesis of biodegradable plastics. It is a sex pheremone in the European spider Linyphia triangularis. It has a role as a human metabolite, a pheromone and a fungal metabolite. It is a ketone body and a 3-hydroxybutyric acid. It is a conjugate acid of a (R)-3-hydroxybutyrate. It is an enantiomer of a (S)-3-hydroxybutyric acid.
(R)-3-Hydroxybutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
(R)-3-Hydroxybutyric acid is a natural product found in Annulohypoxylon truncatum, Homo sapiens, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 625-72-9
VCID: VC21195042
InChI: InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m1/s1
SMILES: CC(CC(=O)O)O
Molecular Formula: C4H8O3
Molecular Weight: 104.10 g/mol

(R)-3-Hydroxybutanoic acid

CAS No.: 625-72-9

Cat. No.: VC21195042

Molecular Formula: C4H8O3

Molecular Weight: 104.10 g/mol

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(R)-3-Hydroxybutanoic acid - 625-72-9

Specification

Description (R)-3-hydroxybutyric acid is the R-enantiomer of 3-hydroxybutyric acid. Involved in the synthesis and degradation of ketone bodies, it can be used as an energy source by the brain during hypoglycaemia, and for the synthesis of biodegradable plastics. It is a sex pheremone in the European spider Linyphia triangularis. It has a role as a human metabolite, a pheromone and a fungal metabolite. It is a ketone body and a 3-hydroxybutyric acid. It is a conjugate acid of a (R)-3-hydroxybutyrate. It is an enantiomer of a (S)-3-hydroxybutyric acid.
(R)-3-Hydroxybutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
(R)-3-Hydroxybutyric acid is a natural product found in Annulohypoxylon truncatum, Homo sapiens, and other organisms with data available.
CAS No. 625-72-9
Molecular Formula C4H8O3
Molecular Weight 104.10 g/mol
IUPAC Name (3R)-3-hydroxybutanoic acid
Standard InChI InChI=1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m1/s1
Standard InChI Key WHBMMWSBFZVSSR-GSVOUGTGSA-N
Isomeric SMILES C[C@H](CC(=O)O)O
SMILES CC(CC(=O)O)O
Canonical SMILES CC(CC(=O)O)O
Melting Point 49 - 50 °C

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